Cas no 1956385-58-2 (6-((2,5-Dimethyl-1h-pyrrol-1-yl)methyl)-1h-indole)

• Product Name: 6-((2,5-Dimethyl-1h-pyrrol-1-yl)methyl)-1h-indole
• CAS No: 1956385-58-2
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• CID: 5527387
• Update Time: 2025-05-20

6-((2,5-Dimethyl-1h-pyrrol-1-yl)methyl)-1h-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 6-[(2,5-dimethyl-1H-pyrrol-1-yl)methyl]-
• 6-((2,5-Dimethyl-1h-pyrrol-1-yl)methyl)-1h-indole

• Inchi： 1S/C15H16N2/c1-11-3-4-12(2)17(11)10-13-5-6-14-7-8-16-15(14)9-13/h3-9,16H,10H2,1-2H3
• InChI Key： QGYAQDKWQUSQRF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(CN3C(C)=CC=C3C)=C2)C=C1

Additional information on 6-((2,5-Dimethyl-1h-pyrrol-1-yl)methyl)-1h-indole

6-((2,5-Dimethyl-1H-pyrrol-1-yl)methyl)-1H-indole: A Comprehensive Overview

The compound 6-((2,5-Dimethyl-1H-pyrrol-1-yl)methyl)-1H-indole (CAS No. 1956385-58-2) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines the indole moiety with a substituted pyrrole group. The indole ring system is a well-known heterocyclic structure that has been extensively studied due to its prevalence in natural products and its role in numerous biological activities. The addition of the 2,5-dimethylpyrrole group further enhances the compound's chemical versatility and functional diversity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-((2,5-Dimethyl-1H-pyrrol-1-yl)methyl)-1H-indole through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing complex heterocyclic frameworks. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, making them ideal for large-scale production and pharmaceutical applications.

The structural features of 6-((2,5-Dimethyl-1H-pyrrol-1-yl)methyl)-1H-indole make it an attractive candidate for drug discovery programs. Indole derivatives are known for their ability to modulate a wide range of biological targets, including kinases, G-protein coupled receptors (GPCRs), and ion channels. The presence of the 2,5-dimethylpyrrole group introduces additional functional groups that can enhance the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, 6-((2,5-Dimethyl-1H-pyrrol-1-yl)methyl)-1H-indole has also garnered interest in materials science. The indole moiety is known to exhibit π-conjugation properties that make it suitable for applications in organic electronics. Researchers have explored the use of this compound in the development of organic semiconductors and light-emitting diodes (OLEDs). Preliminary results indicate that the compound's electronic properties can be fine-tuned by modifying the substituents on the pyrrole ring, offering a promising avenue for the design of advanced electronic materials.

From a synthetic perspective, 6-((2,5-Dimethyl-1H-pyrrol-1-yl)methyl)-1H-indole serves as a valuable building block for constructing more complex molecular architectures. Its modular structure allows for easy functionalization at multiple positions, enabling chemists to explore a wide range of substitution patterns. This flexibility has led to its use in various total synthesis routes for natural products and bioactive molecules.

Looking ahead, the continued exploration of 6-((2,5-Dimethyl-1H-pyrrol-1-y...